rac Penbutolol-d9

• CAS No.: 1346747-40-7
• Molecular Formula: C18H29NO2
• Molecular Weight: 300.49
• IUPAC Name: 1-(2-cyclopentylphenoxy)-3-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]propan-2-ol
• InChI: InChI=1S/C18H29NO2/c1-18(2,3)19-12-15(20)13-21-17-11-7-6-10-16(17)14-8-4-5-9-14/h6-7,10-11,14-15,19-20H,4-5,8-9,12-13H2,1-3H3/i1D3,2D3,3D3
• InChI Key: KQXKVJAGOJTNJS-GQALSZNTSA-N
• SMILES: CC(C)(C)NCC(COC1=CC=CC=C1C2CCCC2)O
• Synonyms: 1-(2-Cyclopentylphenoxy)-3-[(1,1-dimethylethyl-d9)amino]-2-propanol; 1-(tert-Butylamino-d9)-3-(o-cyclopentylphenoxy)-2-propanol

Description

Rac Penbutolol-d9 is the deuterium labeled analogue of Penbutolol. It is a sympathomimetic drug used to treat mild to moderate high blood pressure. Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process.

Molecular Structure Analysis

The molecular formula of this compound is C18H20D9NO2. The molecular weight is 300.48.

Mechanism of Action

Rac Penbutolol-d9 acts on the β1 adrenergic receptors in both the heart and the kidney. When β1 receptors are activated by catecholamines, they stimulate a coupled G protein that leads to the conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP).

Safety and Hazards

Rac Penbutolol-d9 is intended for research use only and is not intended for diagnostic or therapeutic use. A safety data sheet indicates that this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard.